Cas no 2694745-24-7 ({3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride)

• Product Name: {3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride
• CAS No: 2694745-24-7
• MF: C₆H₁₄Cl₂N₂
• MW: 185.094759464264
• MDL: MFCD34475139
• CID: 5626619
• PubChem ID: 165947563
• Update Time: 2026-03-11

{3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28316151
• {3-methylbicyclo[1.1.1]pentan-1-yl}hydrazine dihydrochloride
• (3-methyl-1-bicyclo[1.1.1]pentanyl)hydrazine;dihydrochloride
• F86105
• 2694745-24-7
• PS-18347
• (3-METHYL-1-BICYCLO[1.1.1]PENTANYL)HYDRAZINE DIHYDROCHLORIDE
• EN300-37374228
• {3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride
• (3-Methylbicyclo[1.1.1]pentan-1-yl)hydrazine dihydrochloride

• MDL： MFCD34475139
• Inchi： 1S/C6H12N2.2ClH/c1-5-2-6(3-5,4-5)8-7;;/h8H,2-4,7H2,1H3;2*1H
• InChI Key： UWWNNGPIXXWVPN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C12CC(C)(C1)C2)N

Computed Properties

• Exact Mass: 184.0534038g/mol
• Monoisotopic Mass: 184.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on {3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride

Introduction to {3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride (CAS No: 2694745-24-7)

{3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride} is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2694745-24-7, this compound represents a unique structural motif that has been explored for its potential biological activities. The presence of a bicyclo1.1.1pentane scaffold combined with a hydrazine moiety makes it an intriguing candidate for further investigation, particularly in the context of drug discovery and medicinal chemistry.

The bicyclo1.1.1pentane ring system is a fused three-membered ring structure that introduces rigidity and specific spatial orientation to the molecule. This structural feature is particularly valuable in medicinal chemistry, as it can influence the binding affinity and selectivity of the compound towards biological targets. The hydrazine group, on the other hand, is a well-known pharmacophore that has been extensively studied for its reactivity and ability to form coordinate bonds with various metal ions, which can be exploited in the development of metal-based therapeutics.

In recent years, there has been a growing interest in the development of novel hydrazine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory, anti-tumor, and antimicrobial applications. The {3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride} derivative, with its unique structural features, is being explored as a potential lead compound for further optimization and development.

One of the key areas of research involving {3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride} is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that play a vital role in numerous physiological processes. By targeting specific enzymes, it may be possible to develop drugs that can modulate these processes for therapeutic benefit. For instance, studies have suggested that hydrazine derivatives can interact with metalloenzymes, leading to changes in their activity and potentially affecting disease pathways.

Another area of interest is the use of {3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride} in the development of metal-based therapeutics. Metal ions such as copper and zinc are essential for numerous biological processes, but their levels can become dysregulated in various diseases. By designing compounds that can selectively bind to these metal ions, it may be possible to develop treatments that restore balance and alleviate disease symptoms. The hydrazine group's ability to form coordinate bonds with metal ions makes this compound a promising candidate for such applications.

Recent advancements in computational chemistry have also facilitated the study of {3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride}. Molecular modeling techniques allow researchers to predict the binding modes and interactions of this compound with biological targets, providing valuable insights into its potential therapeutic properties. These computational studies have helped identify key structural features that contribute to its activity and have guided the design of more potent derivatives.

The synthesis of {3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride} presents unique challenges due to its complex cyclic structure and the need for precise functional group manipulation. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. These synthetic strategies are crucial for conducting detailed biological evaluations and for advancing towards clinical development.

In conclusion, {3-methylbicyclo1.1.1pentan-1-yl}hydrazine dihydrochloride (CAS No: 2694745-24-7) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive candidate for further investigation, particularly in the areas of enzyme modulation and metal-based therapeutics. With continued research and development, this compound may contribute to the discovery of novel therapeutic agents that address unmet medical needs.